Cas no 2015362-12-4 (ethyl (2R)-2-amino-3-(3-bromophenyl)propanoate)

Ethyl (2R)-2-amino-3-(3-bromophenyl)propanoate is a chiral ester derivative of 3-bromophenylalanine, featuring an ethyl ester group and a stereocenter at the α-carbon. This compound is valuable in synthetic organic chemistry, particularly in the preparation of enantiomerically pure intermediates for pharmaceuticals and bioactive molecules. The presence of the bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Heck couplings, enabling further functionalization. The ethyl ester group improves solubility in organic solvents, facilitating handling in synthetic workflows. Its stereochemical purity makes it suitable for asymmetric synthesis, ensuring high selectivity in peptide and small-molecule derivatization. This compound is commonly used in research settings for developing novel therapeutic agents.
ethyl (2R)-2-amino-3-(3-bromophenyl)propanoate structure
2015362-12-4 structure
Product Name:ethyl (2R)-2-amino-3-(3-bromophenyl)propanoate
CAS No:2015362-12-4
MF:C11H14BrNO2
MW:272.138362407684
CID:6425173
PubChem ID:94905258
Update Time:2025-10-07

ethyl (2R)-2-amino-3-(3-bromophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • EN300-4754486
    • ethyl (2R)-2-amino-3-(3-bromophenyl)propanoate
    • 2015362-12-4
    • Inchi: 1S/C11H14BrNO2/c1-2-15-11(14)10(13)7-8-4-3-5-9(12)6-8/h3-6,10H,2,7,13H2,1H3/t10-/m1/s1
    • InChI Key: TUDBCZUECFHSHT-SNVBAGLBSA-N
    • SMILES: BrC1=CC=CC(=C1)C[C@H](C(=O)OCC)N

Computed Properties

  • Exact Mass: 271.02079g/mol
  • Monoisotopic Mass: 271.02079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.3Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Additional information on ethyl (2R)-2-amino-3-(3-bromophenyl)propanoate

Comprehensive Overview of Ethyl (2R)-2-amino-3-(3-bromophenyl)propanoate (CAS No. 2015362-12-4)

Ethyl (2R)-2-amino-3-(3-bromophenyl)propanoate is a chiral organic compound with significant applications in pharmaceutical research and fine chemical synthesis. Its molecular structure features an ethyl ester group, an amino functionality, and a 3-bromophenyl moiety, making it a versatile intermediate for asymmetric synthesis. The compound's CAS No. 2015362-12-4 ensures precise identification in regulatory and commercial contexts. Researchers value its role in constructing complex molecules, particularly in peptidomimetics and bioactive scaffolds.

In recent years, the demand for chiral building blocks like Ethyl (2R)-2-amino-3-(3-bromophenyl)propanoate has surged due to advancements in targeted drug delivery and personalized medicine. Its 3-bromophenyl group enables selective cross-coupling reactions, aligning with trends in green chemistry and atom economy. Analytical techniques such as HPLC and NMR are routinely employed to verify its enantiopurity, a critical parameter for regulatory compliance in API manufacturing.

The compound's stability under ambient conditions and solubility in common organic solvents (e.g., DMSO, ethanol) facilitate its use in high-throughput screening platforms. Notably, its ethyl ester moiety allows for facile hydrolysis, enabling downstream modifications—a feature exploited in prodrug design. These attributes address frequent queries in scientific forums regarding "chiral auxiliaries for asymmetric synthesis" and "brominated aromatic intermediates in drug discovery."

From an industrial perspective, CAS No. 2015362-12-4 is often referenced in patents related to kinase inhibitors and GPCR modulators, reflecting its relevance in oncology and CNS drug development. Environmental considerations are also addressed through optimized synthetic routes that minimize bromine waste, resonating with ESG (Environmental, Social, and Governance) metrics in chemical production.

Emerging applications include its use in bioconjugation and fluorescent probes, where the 3-bromophenyl group serves as a handle for click chemistry. This aligns with trending searches like "bioorthogonal chemistry reagents" and "small-molecule imaging agents." Rigorous QC protocols ensure batch-to-batch consistency, a topic frequently discussed in GMP (Good Manufacturing Practice) guidelines.

In summary, Ethyl (2R)-2-amino-3-(3-bromophenyl)propanoate exemplifies the intersection of structural elegance and functional utility in modern chemistry. Its CAS No. 2015362-12-4 serves as a keystone for researchers navigating the complexities of chiral synthesis and molecular design, while its adaptability continues to inspire innovations across life sciences and material engineering.

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